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Compound of Interest

Compound Name: 2-Iodophenylacetic acid

Cat. No.: B145825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 2-Iodophenylacetic acid, a key

synthetic intermediate. This document details its chemical and physical properties,

experimental protocols for its synthesis and subsequent reactions, and its applications in

research and development.

Core Properties of 2-Iodophenylacetic Acid
2-Iodophenylacetic acid, with the CAS number 18698-96-9, is a substituted aromatic

carboxylic acid.[1][2] Its chemical structure, featuring an iodine atom at the ortho position of the

phenyl ring, makes it a versatile building block in organic synthesis.

Physicochemical Data
A summary of the key physical and chemical properties of 2-Iodophenylacetic acid is

presented in the table below for easy reference and comparison.
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Property Value Source

CAS Number 18698-96-9 [1][2]

Molecular Formula C₈H₇IO₂ [1]

Molecular Weight 262.04 g/mol [1]

Appearance

Cream powder or white to light

yellow/orange crystalline

powder

---

Melting Point 116-119 °C ---

Boiling Point 344.5 ± 17.0 °C (Predicted) ---

Density 1.885 ± 0.06 g/cm³ (Predicted) ---

Flash Point 162.1 ± 20.9 °C ---

Refractive Index 1.643 ---

Solubility
Slightly soluble in water, more

soluble in organic solvents.
---

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Iodophenylacetic
acid.

Spectrum Type Details

¹³C NMR Data available.

IR Spectra
FTIR and ATR-IR spectra have been recorded.

[1]

Synthesis and Reactions
2-Iodophenylacetic acid serves as a valuable intermediate in the synthesis of more complex

molecules. The following sections provide detailed experimental protocols for its preparation
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and a key subsequent reaction.

Synthesis of 2-Iodophenylacetic Acid via Hydrolysis of
2-Iodobenzyl Cyanide
This protocol is adapted from established procedures for the hydrolysis of related benzyl

cyanides.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 2-iodobenzyl cyanide and an aqueous solution of sulfuric acid (e.g., a 1:1

mixture of concentrated sulfuric acid and water).

Heating: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

ice-water.

Isolation: The solid 2-Iodophenylacetic acid will precipitate out of the solution. Collect the

solid by vacuum filtration and wash it with cold water to remove any remaining acid.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system, such as ethanol/water, to yield the pure acid.

Synthesis of 2-Iodophenylacetyl Chloride from 2-
Iodophenylacetic Acid
2-Iodophenylacetic acid can be readily converted to its corresponding acid chloride, a more

reactive intermediate for further synthetic transformations.

Experimental Protocol:[1]

Reaction Setup: To a solution of 10 g (0.038 mol) of 2-Iodophenylacetic acid in 50 ml of

anhydrous benzene, add 5.7 g (0.048 mol) of thionyl chloride.
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Heating: Reflux the mixture for 2 hours with agitation.

Isolation: After the reaction is complete, remove the solvent and any unreacted thionyl

chloride by distillation under reduced pressure at a temperature below 40 °C.

Purification: The resulting residue is then distilled under reduced pressure to obtain 9.6 g

(90% yield) of 2-iodophenylacetyl chloride as a light yellow oil with a boiling point of 153-156

°C at 8 mmHg.[1]

Synthetic Utility and Applications
The reactivity of 2-Iodophenylacetic acid makes it a valuable precursor in various organic

reactions, particularly in the synthesis of heterocyclic compounds and other complex organic

molecules.

Palladium-Catalyzed Reactions
The presence of the iodine atom allows for participation in palladium-catalyzed cross-coupling

reactions. For instance, it can react with allenes to form 1,3-butadienes, which are useful

building blocks in organic synthesis.

Synthesis of Isocoumarins
2-Iodophenylacetic acid and its derivatives are key starting materials for the synthesis of

isocoumarins, a class of compounds with a range of biological activities. These syntheses often

involve palladium-catalyzed intramolecular cyclizations.

Safety and Handling
2-Iodophenylacetic acid is classified as an irritant and is light-sensitive. It is important to

handle this chemical with appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Visualization of Synthetic Pathway
The following diagram illustrates the two-step synthesis of 2-iodophenylacetyl chloride from 2-

iodobenzyl cyanide, with 2-Iodophenylacetic acid as the key intermediate.
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Caption: Synthetic route from 2-Iodobenzyl Cyanide to 2-Iodophenylacetyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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